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Cat. No.: B610972 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation of SR2211 stock solutions for in

vitro experiments. SR2211 is a potent and selective inverse agonist of the Retinoic acid

receptor-related Orphan Receptor gamma (RORγ), a key regulator of T helper 17 (Th17) cell

differentiation and pro-inflammatory cytokine production.[1][2][3] These protocols are intended

to ensure accurate and reproducible experimental results.

Chemical Properties and Bioactivity
SR2211, with a molecular weight of 527.48 g/mol , selectively binds to RORγ with a Ki of 105

nM and acts as an inverse agonist with an IC50 of approximately 320 nM.[1][4] It demonstrates

minimal activity at other nuclear receptors such as RORα, liver X receptor α (LXRα), and

farnesoid X receptors (FXR).[1][5] The primary mechanism of action of SR2211 is the

suppression of RORγ's transcriptional activity, leading to the inhibition of Interleukin-17 (IL-17)

and IL-23 receptor gene expression.[6][7]

Quantitative Data Summary
The following table summarizes the key quantitative data for SR2211:
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Parameter Value Reference

Molecular Weight 527.48 g/mol [1][8]

Formula C₂₆H₂₄F₇N₃O [1]

CAS Number 1359164-11-6 [1]

Ki (RORγ) 105 nM [1][4]

IC₅₀ (RORγ) ~320 nM [1][4]

Solubility in DMSO ≥ 20 mg/mL (up to 100 mM) [1][5][9]

Solubility in DMF 20 mg/mL [5]

Solubility in Ethanol 10 mg/mL [5]

Storage (Powder) -20°C for up to 3 years [9]

Storage (Stock Solution)
-80°C for up to 1 year; -20°C

for up to 1 month
[4][9]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SR2211 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of SR2211 in Dimethyl

Sulfoxide (DMSO), a common solvent for in vitro studies.

Materials:

SR2211 powder

Anhydrous/molecular biology grade DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer
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Analytical balance

Procedure:

Equilibration: Allow the SR2211 powder vial to equilibrate to room temperature before

opening to prevent condensation.

Weighing: Accurately weigh out 1 mg of SR2211 powder using an analytical balance and

transfer it to a sterile microcentrifuge tube.

Solvent Addition: Based on the molecular weight of 527.48 g/mol , calculate the volume of

DMSO required. For 1 mg of SR2211 to make a 10 mM stock solution, add 189.58 µL of

DMSO.

Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the

SR2211 powder.

Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary.[9]

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -80°C for

long-term storage (up to 1 year) or at -20°C for short-term storage (up to 1 month).[4][9]

Note on DMSO Concentration in Cell Culture: When preparing working solutions for cell-based

assays, ensure the final concentration of DMSO in the cell culture medium does not exceed

0.1% to avoid solvent-induced cytotoxicity.[9]

Visualizations
SR2211 Mechanism of Action
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Caption: SR2211 acts as an inverse agonist, inhibiting RORγ and downstream inflammatory

pathways.
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Experimental Workflow: Preparing SR2211 Working
Solutions

Stock Solution Preparation

In Vitro Experiment

Weigh SR2211 Powder

Dissolve in DMSO
(e.g., to 10 mM)

Aliquot and Store
(-80°C)

Thaw Stock Aliquot

Retrieve for Experiment

Prepare Intermediate Dilutions
in Culture Medium

Prepare Final Working Solutions
and Treat Cells (e.g., 5 µM)

analyze

Incubate and Analyze
(e.g., qPCR for IL-17)
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Caption: Workflow for preparing SR2211 working solutions from a stock for in vitro

experiments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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